Cas no 327056-27-9 (Benzonitrile, 3-[3-(3-fluoro-2-pyridinyl)-1,2,4-oxadiazol-5-yl]-)

• Product Name: Benzonitrile, 3-[3-(3-fluoro-2-pyridinyl)-1,2,4-oxadiazol-5-yl]-
• CAS No: 327056-27-9
• MF: C₁₄H₇FN₄O
• MW: 266.22998547554
• CID: 1452077
• PubChem ID: 10199203
• Update Time: 2025-04-20

Benzonitrile, 3-[3-(3-fluoro-2-pyridinyl)-1,2,4-oxadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3-(3-fluoro-2-pyridinyl)-1,2,4-oxadiazol-5-yl]-
• 3-(3-fluoropyrid-2-yl)-5-(3-cyanophenyl)-1,2,4-oxadiazole
• DB-293555
• DTXSID501183060
• 327056-27-9
• SCHEMBL4186538
• 3-[3-(3-Fluoro-2-pyridinyl)-1,2,4-oxadiazol-5-yl]benzonitrile

• Inchi： 1S/C14H7FN4O/c15-11-5-2-6-17-12(11)13-18-14(20-19-13)10-4-1-3-9(7-10)8-16/h1-7H
• InChI Key： ACEMLHPTBCVQEO-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1=NOC(C2C=CC=C(C#N)C=2)=N1

Computed Properties

• Exact Mass: 266.06051
• Monoisotopic Mass: 266.06038902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.6